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Compound of Interest

Compound Name: 6-Methyipicolinic acid

Cat. No.: B184593

An In-Depth Technical Guide to 6-Methylpicolinic
Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Methylpicolinic acid, a
heterocyclic compound of interest in various fields of chemical and pharmaceutical research.

This document outlines its fundamental chemical properties, a detailed synthesis protocol, and
key quantitative data.

Chemical Structure and Nomenclature

6-Methylpicolinic acid is a derivative of pyridine, featuring both a methyl and a carboxylic acid
functional group.

IUPAC Name: 6-methylpyridine-2-carboxylic acid[1][2]

Common Name: 6-Methylpicolinic acid[3]

CAS Number: 934-60-1[1][2][3][4][5][6]

Chemical Formula: C7H7NO2[1][3]

SMILES: C1(C(0)=0)=NC(C)=CC=C1[3][6]
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The structure consists of a pyridine ring where the nitrogen atom is at position 1. A carboxylic
acid group is attached at the 2-position, and a methyl group is substituted at the 6-position.

Physicochemical Properties

A summary of the key quantitative data for 6-Methylpicolinic acid is presented in the table
below for easy reference and comparison.

Property Value Source
Molecular Weight 137.14 g/mol [1][3]14]
Melting Point 130 °C [31[4]
Boiling Point 100 °C at 4.5 mmHg [3114]
pKa 5.83 (at 25 °C) [5]
Appearance White to almost white powder 3]
to crystal
Solubility Soluble in water [3]

Experimental Protocol: Synthesis of 6-
Methylpicolinic Acid

The synthesis of 6-Methylpicolinic acid can be achieved through the oxidation of 2,6-
dimethylpyridine. A representative experimental protocol is detailed below.

Objective: To synthesize 6-Methylpicolinic acid via the potassium permanganate oxidation of
2,6-dimethylpyridine.

Materials:
e 2,6-dimethylpyridine
e Potassium permanganate (KMnOa)

e Deionized water
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o Ethyl acetate

» Ethanol

 Hydrochloric acid (for pH adjustment)
Procedure:

e Reaction Setup: In a suitable reaction vessel, dissolve 2,6-dimethylpyridine in deionized
water. Begin stirring the solution and heat to approximately 60°C.

o Oxidation: Slowly add potassium permanganate to the heated solution in portions. The
temperature of the reaction mixture should be carefully maintained around 60°C throughout
the addition. The disappearance of the purple color of the permanganate indicates the
progression of the reaction.

o Reaction Monitoring and Work-up: After the complete addition of potassium permanganate,
continue heating and stirring the mixture for several hours until the reaction is complete.

o Filtration: Once the reaction is finished, cool the mixture and filter it to remove the
manganese dioxide precipitate.

 Acidification and Extraction: Adjust the pH of the filtrate to 5 using hydrochloric acid. Extract
the aqueous solution with ethyl acetate.

« |solation and Purification: Collect the organic phase and concentrate it under reduced
pressure. The crude product can then be recrystallized from ethanol to yield pure 6-
Methylpicolinic acid.

Logical Workflow of Synthesis

The following diagram illustrates the key steps in the synthesis of 6-Methylpicolinic acid as
described in the experimental protocol.

Start: 2,6-dimethylpyridine Add KMnO4 Extract with Concentrate and End: Pure
in Water

Heat to 60°C Filter MNnO2 Acidify to pH 5

(Oxidation) Ethyl Acetate Recrystallize 6-Methylpicolinic Acid
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Caption: Synthesis workflow for 6-Methylpicolinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b184593?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

